Cas no 33349-46-1 (3,3'-Bipyridine, 1-oxide)

3,3'-Bipyridine, 1-oxide structure
3,3'-Bipyridine, 1-oxide structure
Product Name:3,3'-Bipyridine, 1-oxide
CAS No:33349-46-1
MF:C10H8N2O
MW:172.18332195282
CID:1456970
PubChem ID:12299153
Update Time:2025-04-20

3,3'-Bipyridine, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 3,3'-Bipyridine, 1-oxide
    • 1-oxido-3-pyridin-3-ylpyridin-1-ium
    • 3,3'-dipyridyl N-oxide
    • [3,3'-Bipyridine]1-oxide
    • 33349-46-1
    • [3,3'-Bipyridine] 1-oxide
    • DTXSID60486144
    • Inchi: 1S/C10H8N2O/c13-12-6-2-4-10(8-12)9-3-1-5-11-7-9/h1-8H
    • InChI Key: XYTGGOOIYSHNGQ-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C=CC=C(C=1)C1C=NC=CC=1

Computed Properties

  • Exact Mass: 172.06374
  • Monoisotopic Mass: 172.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 38.4Ų

Experimental Properties

  • PSA: 39.83
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